Cas no 1559247-35-6 (1-({bicyclo2.2.1heptan-2-yl}methyl)cyclopropylmethanol)

• Product Name: 1-({bicyclo2.2.1heptan-2-yl}methyl)cyclopropylmethanol
• CAS No: 1559247-35-6
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5783009
• PubChem ID: 79550908
• Update Time: 2025-06-11

1-({bicyclo2.2.1heptan-2-yl}methyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1559247-35-6
• [1-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclopropyl]methanol
• (1-(Bicyclo[2.2.1]heptan-2-ylmethyl)cyclopropyl)methanol
• AKOS018106798
• EN300-1835419
• CS-0354914
• Cyclopropanemethanol, 1-(bicyclo[2.2.1]hept-2-ylmethyl)-
• 1-({bicyclo2.2.1heptan-2-yl}methyl)cyclopropylmethanol

• Inchi： 1S/C12H20O/c13-8-12(3-4-12)7-11-6-9-1-2-10(11)5-9/h9-11,13H,1-8H2
• InChI Key： MULMEIGHVXCWKC-UHFFFAOYSA-N
• SMILES： OCC1(CC1)CC1CC2CCC1C2

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 259.4±8.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-({bicyclo2.2.1heptan-2-yl}methyl)cyclopropylmethanol

Recent Advances in the Study of 1-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclopropylmethanol (CAS: 1559247-35-6)

The compound 1-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclopropylmethanol (CAS: 1559247-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclopropylmethanol. Researchers have developed a stereoselective synthesis route that leverages catalytic asymmetric methods to achieve high enantiomeric purity, which is critical for its biological activity. The compound's bicyclic and cyclopropyl motifs are of particular interest, as they contribute to its rigidity and potential for selective interactions with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclopropylmethanol exhibits promising activity against a range of enzyme targets, including those involved in inflammatory pathways and neurodegenerative diseases. Its mechanism of action appears to involve modulation of key signaling pathways, although further detailed studies are required to fully elucidate its pharmacological profile.

One of the most exciting developments is the compound's potential application in central nervous system (CNS) disorders. Recent preclinical studies have shown that it can cross the blood-brain barrier effectively, making it a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings are supported by computational modeling studies that predict favorable binding affinities with relevant CNS targets.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its metabolic stability and oral bioavailability. Current research efforts are focused on structural modifications to enhance these characteristics while maintaining its therapeutic efficacy. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved drug-like properties.

In conclusion, 1-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclopropylmethanol (CAS: 1559247-35-6) represents a promising scaffold for drug discovery, with potential applications in inflammation and CNS disorders. Continued research into its synthesis, mechanism of action, and optimization will be crucial for advancing this compound toward clinical development. This brief underscores the importance of interdisciplinary collaboration in translating fundamental chemical discoveries into therapeutic breakthroughs.